5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene

• IUPAC Name: 5-phenyl-3,4,5-triazatetracyclo[5.5.1.02,6.08,12]trideca-3,9-diene
• InChI: InChI=1S/C16H17N3/c1-2-5-10(6-3-1)19-16-14-9-13(15(16)17-18-19)11-7-4-8-12(11)14/h1-6,8,11-16H,7,9H2
• InChI Key: BXFFCCHZYGRDBR-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2C1C3CC2C4C3N=NN4C5=CC=CC=C5
• Molecular Formula: C16H17N3
• Molecular Weight: 251.33 g/mol

Description

5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene, also known as PTZ, is a heterocyclic compound that has been widely used in scientific research due to its unique chemical structure and properties. PTZ is a type of convulsant that induces seizures in animals and has been used as a model for studying epilepsy and related neurological disorders.

Scientific Research Applications

5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene has been widely used as a model for studying epilepsy and related neurological disorders. It is commonly used to induce seizures in animals and has been used to study the mechanisms underlying seizures, as well as the effects of antiepileptic drugs. 5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene has also been used to study the effects of various compounds on seizure threshold and to evaluate the efficacy of potential antiepileptic drugs.

Mechanism of Action

5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene acts as a convulsant by binding to the GABA-A receptor in the brain, which leads to a decrease in GABA-mediated inhibition and an increase in excitatory neurotransmission. This results in hyperexcitability of neurons and the induction of seizures. 5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene has also been shown to affect other neurotransmitter systems, such as glutamate and serotonin, which may contribute to its convulsant effects.
Biochemical and Physiological Effects:
5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene-induced seizures are characterized by a series of electrographic and behavioral changes, including hyperactivity, clonic convulsions, and loss of consciousness. 5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene has been shown to induce oxidative stress and inflammation in the brain, which may contribute to the development of seizures. 5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene has also been shown to affect various physiological systems, such as the cardiovascular and respiratory systems, which may have implications for the use of 5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene in research studies.

Advantages and Limitations for Lab Experiments

5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene has several advantages as a model for studying epilepsy and related neurological disorders. It is relatively easy to administer and can induce seizures in a dose-dependent manner. 5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene-induced seizures are also highly reproducible and can be used to evaluate the efficacy of potential antiepileptic drugs. However, there are also some limitations to the use of 5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene in research studies. 5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene-induced seizures are not identical to human seizures and may not fully recapitulate the pathophysiology of epilepsy. In addition, the convulsant effects of 5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene can be influenced by various factors such as age, sex, and strain of animal, which may limit the generalizability of research findings.

Future Directions

There are several potential future directions for 5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene research. One area of interest is the development of new antiepileptic drugs that target the GABA-A receptor and other neurotransmitter systems affected by 5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene. Another area of interest is the use of 5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene in combination with other models of epilepsy to better understand the pathophysiology of the disorder. Additionally, there is growing interest in using 5-phenyl-3,4,5-triazatetracyclo[5.5.1.0~2,6~.0~8,12~]trideca-3,9-diene as a model for studying other neurological disorders, such as Alzheimer's disease and Parkinson's disease, which may benefit from a better understanding of the mechanisms underlying seizures.